Cas no 1693960-93-8 (1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione
• CAS No: 1693960-93-8
• MF: C₁₀H₈BrClN₂O₂
• MW: 303.539720535278
• CID: 6627017
• Update Time: 2026-03-12

1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(4-bromo-3-chlorophenyl)dihydro-
• 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H8BrClN2O2/c11-7-2-1-6(5-8(7)12)14-4-3-9(15)13-10(14)16/h1-2,5H,3-4H2,(H,13,15,16)
• InChI Key： WMYXPBGTEGHEEF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Br)C(Cl)=C2)CCC(=O)N1

Experimental Properties

• Density: 1.697±0.06 g/cm3(Predicted)
• pka: 12.10±0.20(Predicted)

Additional information on 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione

Introduction to 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS No. 1693960-93-8)

The compound 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS No. 1693960-93-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel heterocyclic scaffolds. This molecule, characterized by its dihydropyrimidine core substituted with bromo and chloro groups on the aromatic ring, has garnered considerable attention due to its structural versatility and potential therapeutic applications.

From a chemical perspective, the presence of both bromo and chloro substituents on the phenyl ring introduces unique electronic and steric properties to the molecule. These substituents not only enhance the lipophilicity of the compound but also serve as critical handles for further functionalization via cross-coupling reactions. The dihydropyrimidine moiety is a well-established pharmacophore in medicinal chemistry, frequently incorporated into drug candidates targeting various biological pathways.

In recent years, there has been a surge in research focused on exploiting dihydropyrimidine derivatives for their anticancer, antiviral, and anti-inflammatory properties. The specific arrangement of substituents in 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing biological activity. The bromo and chloro groups facilitate palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophoric elements while maintaining the core dihydropyrimidine scaffold.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Dihydropyrimidines have been extensively studied as inhibitors of enzymes such as Janus kinases (JAKs), cyclin-dependent kinases (CDKs), and tyrosine kinases. The halogenated aromatic ring in 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione provides a suitable platform for designing molecules that can selectively target aberrant signaling pathways involved in diseases such as cancer and immunological disorders. Recent studies have demonstrated that halogenated dihydropyrimidines exhibit potent inhibitory activity against various kinases by interacting with critical residues in the ATP-binding pocket.

The synthesis of 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route involves Friedel-Crafts alkylation followed by cyclization to form the dihydropyrimidine ring system. Subsequent halogenation at the 4-position and 3-position of the phenyl ring can be achieved using electrophilic aromatic substitution reactions or directed ortho-metalation strategies. The choice of synthetic methodology is influenced by factors such as yield optimization, scalability, and purity requirements for downstream applications.

The pharmacological profile of 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione has been explored in several preclinical studies. Notably, derivatives of this scaffold have shown promising activity against JAK2V617F mutants associated with myeloproliferative neoplasms (MPNs). The ability to modulate JAK signaling has significant implications for treating inflammatory diseases and hematologic malignancies. Additionally, preliminary data suggest that this compound may exhibit inhibitory effects on viral proteases by binding to their active sites through hydrogen bonding interactions between the dihydropyrimidine nitrogen atoms and key catalytic residues.

The structural features of 1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione also make it an excellent candidate for computational drug design approaches. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets within target proteins. These computational models aid in rationalizing experimental observations and guiding the optimization process toward higher efficacy and selectivity. Furthermore, virtual screening techniques have been utilized to identify novel analogs with enhanced pharmacokinetic properties.

In conclusion,1-(4-Bromo-3-chlorophenyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS No. 1693960-93-8) represents a versatile pharmacological scaffold with significant therapeutic potential across multiple disease areas. Its unique structural features enable diverse functionalization strategies while maintaining biological activity relevant to key targets such as kinases and viral proteases. Ongoing research continues to uncover new applications for this compound and its derivatives in both academic and industrial settings.